Cas no 1124353-23-6 ((-)-Cadin-4,10(15)-dien-11-oic acid)

• Product Name: (-)-Cadin-4,10(15)-dien-11-oic acid
• CAS No: 1124353-23-6
• MF: C₁₅H₂₂O₂
• MW: 234.3340
• CID: 4732353
• PubChem ID: 25112513
• Update Time: 2024-03-02

(-)-Cadin-4,10(15)-dien-11-oic acid Chemical and Physical Properties

Names and Identifiers

• (-)-Cadin-4,10(15)-dien-11-oic acid

• Inchi： 1S/C15H22O2/c1-9(2)12-6-4-10(3)13-7-5-11(15(16)17)8-14(12)13/h8-9,12-14H,3-7H2,1-2H3,(H,16,17)/t12-,13-,14-/m1/s1
• InChI Key： DTPZSZZVUKXNSJ-MGPQQGTHSA-N
• SMILES： O([H])C(C1C([H])([H])C([H])([H])[C@]2([H])C(=C([H])[H])C([H])([H])C([H])([H])[C@]([H])(C([H])(C([H])([H])[H])C([H])([H])[H])[C@@]2([H])C=1[H])=O

Computed Properties

• Exact Mass: 234.161979940g/mol
• Monoisotopic Mass: 234.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids